Cas no 10468-84-5 (1,1':3',1''-Terphenyl, 4'-methyl-)

• Product Name: 1,1':3',1''-Terphenyl, 4'-methyl-
• CAS No: 10468-84-5
• MF: C₁₉H₁₆
• MW: 244.330345153809
• MDL: MFCD32707169
• CID: 1145657
• PubChem ID: 10900878
• Update Time: 2025-06-13

1,1':3',1''-Terphenyl, 4'-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl, 4'-methyl-
• 4'-Methyl-1,1':3',1''-terphenyl
• 1-methyl-2,4-diphenylbenzene
• E95918
• MFCD32707169
• 10468-84-5

• MDL： MFCD32707169
• Inchi： 1S/C19H16/c1-15-12-13-18(16-8-4-2-5-9-16)14-19(15)17-10-6-3-7-11-17/h2-14H,1H3
• InChI Key： QKMCPQRFOFSEIV-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)C=C(C=CC=1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.125200510g/mol
• Monoisotopic Mass: 244.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Additional information on 1,1':3',1''-Terphenyl, 4'-methyl-

Comprehensive Overview of 1,1':3',1''-Terphenyl, 4'-methyl- (CAS No. 10468-84-5): Properties, Applications, and Industry Insights

The chemical compound 1,1':3',1''-Terphenyl, 4'-methyl- (CAS No. 10468-84-5) is a specialized aromatic hydrocarbon derivative that has garnered significant attention in advanced material science and organic synthesis. With its unique terphenyl backbone and methyl substitution, this compound exhibits remarkable thermal stability and optical properties, making it a valuable candidate for high-performance applications. Researchers and industries are increasingly exploring its potential in OLED materials, liquid crystal displays (LCDs), and pharmaceutical intermediates, aligning with the growing demand for energy-efficient technologies and precision chemicals.

One of the most frequently searched questions about 1,1':3',1''-Terphenyl, 4'-methyl- revolves around its synthesis methods and purity standards. Modern synthetic routes often involve cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, to achieve high yields and selectivity. The compound's CAS No. 10468-84-5 serves as a critical identifier in regulatory documentation and safety data sheets (SDS), ensuring compliance with global chemical inventories like REACH and TSCA. Its molecular structure (C19H16) features a central benzene ring flanked by two phenyl groups, with a methyl group at the 4' position, contributing to its distinct solubility and melting point characteristics.

In the context of sustainability trends, 1,1':3',1''-Terphenyl, 4'-methyl- is being investigated for its role in green chemistry initiatives. Its potential as a photoactive material in organic photovoltaics (OPVs) aligns with the push for renewable energy solutions. Additionally, its stability under high-temperature conditions makes it suitable for heat-resistant polymers, a topic of interest for aerospace and automotive industries seeking lightweight, durable materials. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing another common query among quality control professionals.

The compound's nomenclature—1,1':3',1''-Terphenyl, 4'-methyl-—may appear complex, but it systematically describes its terphenyl core and methyl substitution pattern. This specificity is crucial for patent filings and academic research, where precise chemical identification is paramount. Recent studies highlight its utility in fluorescent probes for biological imaging, tapping into the booming market for diagnostic tools. As industries prioritize high-purity intermediates, suppliers of CAS No. 10468-84-5 are adopting advanced purification technologies to meet stringent specifications.

From an SEO perspective, terms like "buy 1,1':3',1''-Terphenyl, 4'-methyl-" and "10468-84-5 supplier" rank highly in search engines, reflecting commercial demand. Meanwhile, academic searches often focus on "terphenyl derivatives applications" or "methyl-substituted aromatic compounds," underscoring the compound's interdisciplinary relevance. Its compatibility with nanotechnology platforms, such as carbon nanotube functionalization, further expands its appeal in cutting-edge research.

In summary, 1,1':3',1''-Terphenyl, 4'-methyl- (CAS No. 10468-84-5) represents a versatile building block in modern chemistry, bridging gaps between academia and industry. Its optimized properties cater to evolving needs in electronics, materials science, and biotechnology, ensuring its continued prominence in scientific discourse and industrial workflows.